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Compound of Interest

Compound Name: 4,7-Dimethylquinolin-2(1h)-one

Cat. No.: B052464

An In-depth Technical Guide on 4,7-Dimethylquinolin-2(1H)-one

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 4,7-Dimethylquinolin-2(1H)-one. The information is tailored for
researchers, scientists, and drug development professionals, with a focus on structured data,
experimental methodologies, and visual representations of key processes.

Core Compound Identification

4,7-Dimethylquinolin-2(1H)-one, also known as 4,7-dimethyl-2-quinolone, belongs to the
quinolinone class of heterocyclic organic compounds. The quinolinone scaffold is a privileged
structure in medicinal chemistry, forming the core of numerous biologically active molecules.[1]
[2] This specific derivative is characterized by methyl groups at positions 4 and 7 of the
quinolin-2(1H)-one core.
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Property Data Reference

4,7-Dimethylquinolin-2(1H)-

IUPAC Name

one

4,7-Dimethyl-2-quinolone, NSC
Synonyms [3]

108252
CAS Number 2585-18-4 [4][5]
Molecular Formula C11H11NO [5]
Molecular Weight 173.21 g/mol [4][5]
MDL Number MFCD00085876 [4][5]

Physicochemical Properties

Detailed experimental data on the physical properties of 4,7-Dimethylquinolin-2(1H)-one,
such as melting point, boiling point, and solubility, are not readily available in the reviewed
literature. Similarly, specific spectral data (*H-NMR, 13C-NMR, IR, Mass Spectrometry) for this
compound could not be sourced. Researchers investigating this molecule would need to
perform empirical analysis to determine these values. General instrumentation for such
characterization is outlined in the experimental protocols section.

Synthesis and Experimental Protocols

While a specific, peer-reviewed protocol for the synthesis of 4,7-Dimethylquinolin-2(1H)-one
was not found, a general and robust method for creating 4-substituted quinolinones is the
Conrad-Limpach synthesis.[6][7] This reaction involves the condensation of an aniline with a 3-
ketoester, followed by a high-temperature cyclization.[7][8]

Representative Synthesis Protocol: Modified Conrad-
Limpach Synthesis

This protocol describes a plausible pathway to synthesize 4,7-Dimethylquinolin-2(1H)-one
starting from m-toluidine and ethyl acetoacetate.
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Caption: Simplified pathway for apoptosis induction by quinolin-2-one derivatives.
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Antimicrobial Mechanism of Action

The antibacterial properties of quinolin-2-ones, particularly against resistant Gram-positive
strains, are also of significant interest. One identified mechanism is the inhibition of
dihydrofolate reductase (DHFR), an essential enzyme in the bacterial folate synthesis pathway,
which is critical for DNA synthesis and repair. [9]Certain derivatives have also demonstrated
potent activity against bacterial biofilms, which are notoriously difficult to eradicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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